Cas no 55620-55-8 (1H-Imidazole-1-propanol,2-nitro-)

• Product Name: 1H-Imidazole-1-propanol,2-nitro-
• CAS No: 55620-55-8
• MF: C₆H₉N₃O₃
• MW: 171.153960943222
• CID: 381902
• PubChem ID: 327542
• Update Time: 2025-04-19

1H-Imidazole-1-propanol,2-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-propanol,2-nitro-
• 3-(2-nitroimidazol-1-yl)propan-1-ol
• AC1L70QB
• AG-F-94672
• CTK5A3898
• NSC302985
• NSC-302985
• DTXSID00316395
• 55620-55-8
• SCHEMBL12391050
• 1H-Imidazole-1-propanol, 2-nitro-

• Inchi： 1S/C6H9N3O3/c10-5-1-3-8-4-2-7-6(8)9(11)12/h2,4,10H,1,3,5H2
• InChI Key： MYVTUHZISIPWLL-UHFFFAOYSA-N
• SMILES： OCCCN1C=CN=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 171.06447
• Monoisotopic Mass: 171.064391
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.1
• Topological Polar Surface Area: 83.9

Experimental Properties

• Density: 1.44
• Boiling Point: 417.3°Cat760mmHg
• Flash Point: 206.2°C
• Refractive Index: 1.609
• PSA: 81.19
• LogP: 0.69690